Cas no 1547040-52-7 (3-Bromo-5-ethyl-1,2-oxazole-4-carbaldehyde)

• Product Name: 3-Bromo-5-ethyl-1,2-oxazole-4-carbaldehyde
• CAS No: 1547040-52-7
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• CID: 6121888
• PubChem ID: 83908631
• Update Time: 2024-01-12

3-Bromo-5-ethyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-7070589
• 3-bromo-5-ethyl-1,2-oxazole-4-carbaldehyde
• 1547040-52-7
• 3-Bromo-5-ethyl-1,2-oxazole-4-carbaldehyde

• Inchi： 1S/C6H6BrNO2/c1-2-5-4(3-9)6(7)8-10-5/h3H,2H2,1H3
• InChI Key： FCSUEWAZSYESSA-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(CC)ON=1

Computed Properties

• Exact Mass: 202.95819g/mol
• Monoisotopic Mass: 202.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų